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Compound of Interest

Compound Name: Hsd17B13-IN-3

Cat. No.: B12373867 Get Quote

Hsd17B13-IN-3: A Comparative Guide for
Researchers
For researchers in drug discovery and development, selecting the appropriate reference

compound is a critical step in validating novel inhibitors. This guide provides a comprehensive

comparison of Hsd17B13-IN-3 with other known inhibitors of 17β-hydroxysteroid

dehydrogenase 13 (HSD17B13), a promising therapeutic target for non-alcoholic

steatohepatitis (NASH) and other liver diseases.

This document outlines the biochemical and cellular activity of Hsd17B13-IN-3 alongside

alternative compounds, presenting key quantitative data in a clear, comparative format.

Detailed experimental protocols for relevant assays are also provided to support the replication

and validation of these findings in your own research.

Performance Comparison of HSD17B13 Inhibitors
Hsd17B13-IN-3 is a potent inhibitor of HSD17B13. The following table summarizes its

performance in biochemical assays alongside other notable inhibitors.
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Compound Type Target
Potency
(IC50)

Selectivity
Key
Features

Hsd17B13-

IN-3

Small

Molecule
HSD17B13

0.38 µM (β-

estradiol as

substrate)

Data not

available

Potent in

biochemical

assays;

reported to

have low cell

penetration.

BI-3231
Small

Molecule
HSD17B13

1 nM

(human), 13-

14 nM

(mouse)[1][2]

>10,000-fold

vs

HSD17B11[1]

High potency

and

selectivity;

characterized

as a chemical

probe for

open

science[3][4].

INI-822
Small

Molecule
HSD17B13

Low nM

potency

>100-fold vs

other

HSD17B

family

members

Orally

bioavailable;

currently in

Phase 1

clinical trials

for NASH[5]

[6][7].

Rapirosiran

(ARO-HSD)
siRNA

HSD17B13

mRNA

N/A

(mechanism

is mRNA

reduction)

Target-

specific

siRNA

sequence

Reduces

hepatic

HSD17B13

mRNA by up

to 93.4%[8];

demonstrated

reductions in

ALT levels in

patients[9].

HSD17B13 Signaling and Inhibition Pathway
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The following diagram illustrates the role of HSD17B13 in hepatic lipid metabolism and the

mechanism of its inhibition. HSD17B13 is a lipid droplet-associated enzyme that is upregulated

in non-alcoholic fatty liver disease (NAFLD). It is involved in the metabolism of various

substrates, including steroids and retinols. Inhibition of HSD17B13 is a therapeutic strategy

being investigated for the treatment of NASH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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